Ethyl 3-aminopyridazine-4-carboxylate
Overview
Description
Ethyl 3-aminopyridazine-4-carboxylate is a chemical compound with the molecular formula C7H9N3O2 and a molecular weight of 167.17 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for Ethyl 3-aminopyridazine-4-carboxylate is 1S/C7H9N3O2/c1-2-12-7(11)5-3-4-9-10-6(5)8/h3-4H,2H2,1H3,(H2,8,10) . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
Ethyl 3-aminopyridazine-4-carboxylate is a solid substance at room temperature . It has a molecular weight of 167.17 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.Scientific Research Applications
- Specific Scientific Field: Chemistry, specifically organic synthesis .
- Summary of the Application: Ethyl 3-aminopyridazine-4-carboxylate is used as a starting material in the synthesis of heterocyclic compounds such as ethyl 1,2,3-thiadiazole-4-carboxylate and ethyl 4-formyl-1H-pyrazole-3-carboxylate . These compounds are of interest due to their biological activity .
- Methods of Application or Experimental Procedures: The synthesis involves the Hurd–Mori and Vilsmeier–Haack reactions based on (het)aroylhydrazones of ethyl pyruvates . The reaction of ethyl pyruvate hydrazones with an excess of thionyl chloride at room temperature for 1 hour resulted in the formation of thiadiazole-4-carboxylate . The reaction of ethyl 2-(2-benzoylhydrazinylidene)propanoate with phosphoryl trichloride on heating to 60°C in a DMF solution for 4 hours led to the formation of ethyl 4-formyl-1H-pyrazole-3-carboxylate .
- Summary of the Results or Outcomes: The study made it possible to obtain ethyl 1,2,3-thiadiazole-4-carboxylate and ethyl 4-formyl-1H-pyrazole-3-carboxylate . The structure of the obtained heterocycles was characterized by 1H, 13C NMR, and IR spectroscopy data, and the composition was confirmed by elemental analysis data .
Safety And Hazards
Ethyl 3-aminopyridazine-4-carboxylate is associated with several hazard statements including H302, H315, H319, and H335 . These correspond to potential hazards if the compound is ingested, comes into contact with skin, or if it comes into contact with the eyes. It’s also potentially hazardous if inhaled .
properties
IUPAC Name |
ethyl 3-aminopyridazine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2/c1-2-12-7(11)5-3-4-9-10-6(5)8/h3-4H,2H2,1H3,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUSPBHZJUQSYQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=NC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70739335 | |
Record name | Ethyl 3-aminopyridazine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70739335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-aminopyridazine-4-carboxylate | |
CAS RN |
716325-02-9 | |
Record name | Ethyl 3-aminopyridazine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70739335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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